![molecular formula C17H22N4O4S B5649227 1-(methoxyacetyl)-N-{[3-(2-thienylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide](/img/structure/B5649227.png)
1-(methoxyacetyl)-N-{[3-(2-thienylmethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide
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Overview
Description
This compound belongs to a class of chemicals that can be involved in a variety of chemical and biological processes. The molecules similar to this compound are known for their potential biological activities and applications in medicinal chemistry, although specific studies on this exact compound are limited.
Synthesis Analysis
The synthesis of compounds related to this structure often involves multi-step chemical processes. These can include condensation reactions, cyclization, and alkylation steps, adapting from methodologies used in creating similar oxadiazole and piperidine derivatives (Khalid et al., 2016).
Molecular Structure Analysis
Compounds of this nature typically feature a complex structure that may include a piperidine ring and an oxadiazole moiety. Molecular structure studies, such as crystallography or NMR, are crucial for confirming the configurations, orientations, and conformations of these molecules (Kritchenkov et al., 2013).
Chemical Reactions and Properties
The specific chemical reactions and properties of this compound would depend on its functional groups. Similar compounds exhibit a range of reactions, particularly with respect to their oxadiazole and piperidine segments, which can participate in nucleophilic and electrophilic reactions, respectively (Bollinger et al., 2015).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystalline form would be determined experimentally. For related compounds, these properties can significantly impact their application in medicinal chemistry and their formulation as pharmaceuticals (Sanjeevarayappa et al., 2015).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and pH-sensitivity, are essential for understanding the behavior of this compound under different conditions. These properties are influenced by the structural features such as the oxadiazole ring and piperidine moiety. Investigations into similar molecules provide insights into their potential redox behavior, electrophilic sites, and interaction with biological targets (Harish et al., 2013).
properties
IUPAC Name |
1-(2-methoxyacetyl)-N-[[3-(thiophen-2-ylmethyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O4S/c1-24-11-16(22)21-6-2-4-12(10-21)17(23)18-9-15-19-14(20-25-15)8-13-5-3-7-26-13/h3,5,7,12H,2,4,6,8-11H2,1H3,(H,18,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQWDIWWYHFJZFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCCC(C1)C(=O)NCC2=NC(=NO2)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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